Cas no 1609428-89-8 (tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate
• CAS No: 1609428-89-8
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 5638480
• PubChem ID: 165917431
• Update Time: 2025-06-26

tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1609428-89-8
• tert-butyl N-[3-(2-fluoroethoxy)phenyl]carbamate
• EN300-28279887
• tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(16)15-10-5-4-6-11(9-10)17-8-7-14/h4-6,9H,7-8H2,1-3H3,(H,15,16)
• InChI Key： UXGKCUUTNJVBRS-UHFFFAOYSA-N
• SMILES： FCCOC1=CC=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate

Introduction to tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate (CAS No. 1609428-89-8)

tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate, with the CAS number 1609428-89-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a fluoroethoxy substituent, and a carbamate functional group. These structural elements contribute to its potential applications in drug discovery and development.

The chemical structure of tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate can be represented as follows: the tert-butyl group provides steric hindrance, which can influence the compound's stability and reactivity. The fluoroethoxy substituent introduces fluorine, an element known for its strong electron-withdrawing properties, which can modulate the compound's electronic characteristics and biological activity. The carbamate functional group is a key feature that can participate in various chemical reactions and interactions with biological targets.

In recent years, tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its ability to modulate specific biological pathways and targets, such as enzymes, receptors, and ion channels. For instance, studies have shown that this compound can exhibit potent inhibitory activity against certain enzymes involved in metabolic disorders and cancer. This makes it a promising candidate for further optimization and development into drug candidates.

The synthesis of tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-(2-fluoroethoxy)aniline with tert-butyl chloroformate under controlled conditions. This process typically yields high purity and good yields, making it suitable for large-scale production. The synthetic methodology is well-documented in the literature and can be adapted to produce derivatives with varying substituents, thereby expanding the scope of potential applications.

The physicochemical properties of tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate are also noteworthy. It is generally stable under standard laboratory conditions and can be stored without significant degradation. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it amenable to various biochemical assays and in vitro studies. Additionally, its logP value indicates that it has a favorable balance between hydrophilicity and lipophilicity, which is crucial for its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

In terms of biological activity, tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate has shown promising results in preclinical studies. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable tool in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has explored the potential of tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate as an antiviral agent. Studies have indicated that it can interfere with viral replication processes by targeting specific viral enzymes or host cell factors involved in viral entry or assembly. This makes it a potential candidate for the development of broad-spectrum antiviral drugs against emerging viral threats.

The safety profile of tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate is another critical aspect of its evaluation. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, tert-butyl N-3-(2-fluoroethoxy)phenylcarbamate (CAS No. 1609428-89-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, positioning it as a valuable tool in the pursuit of innovative treatments for various diseases.